Cas no 62214-00-0 (1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl-)

1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl- structure
62214-00-0 structure
Product name:1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl-
CAS No:62214-00-0
MF:C16H13ClN2O
MW:284.74022269249
CID:454307
PubChem ID:71388776

1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl-
    • 5-(2-chlorophenyl)-1-methyl-3-phenylpyrazol-4-ol
    • 5-(2-Chlorophenyl)-1-methyl-3-phenyl-1H-pyrazol-4-ol
    • 62214-00-0
    • DTXSID40810827
    • Inchi: InChI=1S/C16H13ClN2O/c1-19-15(12-9-5-6-10-13(12)17)16(20)14(18-19)11-7-3-2-4-8-11/h2-10,20H,1H3
    • InChI Key: NKFVZPPCCPPGQX-UHFFFAOYSA-N
    • SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)O)C3=CC=CC=C3Cl

Computed Properties

  • Exact Mass: 284.07179
  • Monoisotopic Mass: 284.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų
  • XLogP3: 3.8

Experimental Properties

  • PSA: 38.05

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